Cas no 2173992-05-5 (1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride)

1-(2-Methyl-2H-indazol-6-yl)methanamine hydrochloride is a synthetic organic compound featuring an indazole core substituted with a methyl group at the 2-position and an aminomethyl group at the 6-position, in its hydrochloride salt form. This structure imparts potential utility as a versatile intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting receptor modulation or enzyme inhibition. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. Its well-defined chemical properties make it suitable for precise synthetic applications, including medicinal chemistry and drug discovery. The compound’s purity and consistent performance are critical for reproducible results in experimental settings.
1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride structure
2173992-05-5 structure
Product Name:1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride
CAS No:2173992-05-5
MF:C9H12ClN3
MW:197.664680480957
MDL:MFCD28892873
CID:5071311
PubChem ID:134129786
Update Time:2026-03-01

1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride
    • 1-(2-methyl-2h-indazol-6-yl)methanamine hcl
    • (2-methylindazol-6-yl)methanamine;hydrochloride
    • 6-Aminomethyl-2-methylindazole HCl
    • P17455
    • PB41942
    • MFCD28892873
    • AKOS037644600
    • CS-0184425
    • SY321018
    • (2-Methyl-2H-indazol-6-yl)methanamine Hydrochloride
    • 2173992-05-5
    • AS-54062
    • MDL: MFCD28892873
    • Inchi: 1S/C9H11N3.ClH/c1-12-6-8-3-2-7(5-10)4-9(8)11-12;/h2-4,6H,5,10H2,1H3;1H
    • InChI Key: NTVMRKRFPJZKTG-UHFFFAOYSA-N
    • SMILES: Cl.N1(C)C=C2C=CC(CN)=CC2=N1

Computed Properties

  • Exact Mass: 197.0719751 g/mol
  • Monoisotopic Mass: 197.0719751 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • Molecular Weight: 197.66

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1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride Related Literature

Additional information on 1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride

1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride: A Comprehensive Overview

1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride (CAS No. 2173992-05-5) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as MIMAH, is a hydrochloride salt of an indazole derivative, which has been extensively studied for its pharmacological properties and biological activities.

The chemical structure of 1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride consists of an indazole ring system with a methyl group at the 2-position and an amino group attached to a methyl group, forming a secondary amine. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

Recent research has highlighted the potential of MIMAH in several therapeutic areas. One of the most notable applications is its role as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). Studies have shown that MIMAH can interact with serotonin receptors, specifically the 5-HT1A receptor, which plays a crucial role in mood regulation and anxiety disorders.

In preclinical studies, MIMAH has demonstrated promising results in animal models of depression and anxiety. For instance, a study published in the Journal of Medicinal Chemistry reported that MIMAH exhibited significant antidepressant-like effects in mice, as measured by the forced swim test and tail suspension test. These findings suggest that MIMAH could be a potential candidate for the development of novel antidepressant drugs.

Beyond its effects on serotonin receptors, MIMAH has also been investigated for its potential neuroprotective properties. Research has shown that this compound can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. A study published in the journal Neuropharmacology found that MIMAH protected neuronal cells from oxidative damage by upregulating antioxidant enzymes and inhibiting pro-inflammatory cytokines.

The pharmacokinetic profile of MIMAH is another important aspect that has been studied extensively. Preclinical data indicate that this compound has favorable oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. Additionally, MIMAH exhibits low toxicity and good safety margins in animal models, which are essential considerations for drug development.

Clinical trials are currently underway to further evaluate the safety and efficacy of MIMAH in human subjects. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are focused on assessing the compound's potential as an antidepressant and anxiolytic agent, as well as its neuroprotective effects in patients with neurodegenerative diseases.

In conclusion, 1-(2-methyl-2H-indazol-6-yl)methanamine hydrochloride (MIMAH) (CAS No. 2173992-05-5) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, it is likely that this compound will play an increasingly important role in the treatment of various neurological disorders.

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